![molecular formula C10H9BrFN B1524194 2-(4-Bromo-2-fluorophenyl)-2-methylpropanenitrile CAS No. 749928-77-6](/img/structure/B1524194.png)
2-(4-Bromo-2-fluorophenyl)-2-methylpropanenitrile
Overview
Description
“4-Bromo-2-fluorobiphenyl” is a chemical compound with the molecular formula CHBrF . It has an average mass of 251.094 Da and a monoisotopic mass of 249.979340 Da .
Molecular Structure Analysis
The molecular structure of “4-Bromo-2-fluorobiphenyl” consists of a biphenyl group with bromine and fluorine substituents .Physical And Chemical Properties Analysis
“4-Bromo-2-fluorophenol” has a boiling point of 90 °C/15 mmHg and a flash point of 98 °C. It has a specific gravity of 1.76 and a refractive index of 1.57 . “Methyl 2-(4-bromo-2-fluorophenyl)acetate” has a molecular weight of 247.06 .Scientific Research Applications
Synthesis and Intermediates
2-(4-Bromo-2-fluorophenyl)-2-methylpropanenitrile plays a crucial role in the synthesis of various compounds. For example, it is a key intermediate in the manufacture of non-steroidal anti-inflammatory and analgesic materials, as seen in the synthesis of 2-Fluoro-4-bromobiphenyl (Qiu, Gu, Zhang, & Xu, 2009). Additionally, it is an important intermediate in many PI3K/mTOR inhibitors and in the synthesis of quinoline inhibitors (Lei, Yuanbiao, Wang, Wang, Tang, & Xu, 2015).
Pharmaceutical Applications
This compound is used in the synthesis of nonsteroidal antiandrogens, like 4'-cyano-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-3'-(trifluoromethyl)-propionanilide, which are critical in medical treatments (Tucker & Chesterson, 1988).
Material Science Applications
In material science, derivatives of this compound are used to create new series of low melting esters with large nematic ranges. These compounds, like those reported by Gray and Kelly (1981), have applications in electrooptical properties and show potential in the development of new materials (Gray & Kelly, 1981).
Chemical Synthesis Optimization
Research on optimizing the synthesis processes of compounds involving this compound is notable. For instance, the synthesis of 4-Fluoro-α-(2-methyl-1-oxopropyl)-γ-oxo-N,β-diphenyl-benzenebutanamide, a key intermediate of atorvastatin calcium, has been improved for better yield and efficiency (Zhang Yi-fan, 2010).
Analytical Chemistry
In analytical chemistry, research on the solvolytic reactivities and the establishment of new scales for benzylic bromides, such as the YBnBr scale, is facilitated by the use of compounds like this compound. This research helps in understanding the reaction dynamics and properties of these compounds (Liu & Sheu, 1991).
Nanotechnology
Nanotechnology also benefits from the use of these compounds. For instance, enhanced brightness emission-tuned nanoparticles have been derived from heterodifunctional polyfluorene building blocks involving such compounds, paving the way for advancements in this field (Fischer, Baier, & Mecking, 2013).
Safety and Hazards
“4-Bromo-2-fluorophenol” is harmful if swallowed, in contact with skin, or if inhaled. It causes skin and serious eye irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands and other skin areas thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
2-(4-bromo-2-fluorophenyl)-2-methylpropanenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrFN/c1-10(2,6-13)8-4-3-7(11)5-9(8)12/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPCTXASXKDFYBT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C#N)C1=C(C=C(C=C1)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrFN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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